Cas no 1427753-68-1 (1-(bromomethyl)-2,5-dichloro-4-methoxybenzene)

1-(bromomethyl)-2,5-dichloro-4-methoxybenzene structure
1427753-68-1 structure
Product Name:1-(bromomethyl)-2,5-dichloro-4-methoxybenzene
CAS No:1427753-68-1
MF:C8H7BrCl2O
MW:269.950579881668
CID:2111419
Update Time:2023-11-19

1-(bromomethyl)-2,5-dichloro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-2,5-dichloro-4-methoxyBenzene
    • CID 81835481
    • Reaxys ID: 27049723
    • Benzene, 1-(bromomethyl)-2,5-dichloro-4-methoxy-
    • 1-(bromomethyl)-2,5-dichloro-4-methoxybenzene
    • Inchi: 1S/C8H7BrCl2O/c1-12-8-3-6(10)5(4-9)2-7(8)11/h2-3H,4H2,1H3
    • InChI Key: HFAOVSNSXGVIJX-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C(=CC=1Cl)OC)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.618±0.06 g/cm3(Predicted)
  • Boiling Point: 301.9±37.0 °C(Predicted)
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